Cas no 16757-89-4 (Benzo[a]pyrene,4,5-dimethyl- (6CI,8CI,9CI))

• Product Name: Benzo[a]pyrene,4,5-dimethyl- (6CI,8CI,9CI)
• CAS No: 16757-89-4
• MF: C₂₂H₁₆
• MW: 280.362445831299
• CID: 190023
• PubChem ID: 28044
• Update Time: 2025-04-19

Benzo[a]pyrene,4,5-dimethyl- (6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene,4,5-dimethyl- (6CI,8CI,9CI)
• 4,5-dimethylbenzo[a]pyrene
• 4,5-Dimethylbenzo[pqr]tetraphene
• benzo[a]pyrene, 4,5-dimethyl-
• BENZO(a)PYRENE, 4,5-DIMETHYL-
• DTXSID80168319
• 4,5-Dimethylbenzo(a)pyrene
• 4,5-dimethyl-benzo[a]pyrene
• BRN 2272749
• 16757-89-4
• AKOS015905925
• 4-05-00-02704 (Beilstein Handbook Reference)

• Inchi： 1S/C22H16/c1-13-14(2)20-12-16-6-3-4-8-18(16)19-11-10-15-7-5-9-17(13)21(15)22(19)20/h3-12H,1-2H3
• InChI Key： KWYWGXYFWOWWTF-UHFFFAOYSA-N
• SMILES： C12C3C=CC4=CC=CC(=C(C)C(C)=C1C=C1C=CC=CC=31)C=24

Computed Properties

• Exact Mass: 280.12528
• Monoisotopic Mass: 280.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.7

Experimental Properties

• Density: 1.1157 (estimate)
• Boiling Point: 523.08°C (rough estimate)
• Flash Point: 247.4°C
• Refractive Index: 1.8530 (estimate)
• PSA: 0